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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808

An In-depth Guide to the Synthesis, Properties, and Biological Activities of 2-Heptenol and its
Isomers

Introduction

2-Heptenol, an unsaturated seven-carbon alcohol with the molecular formula C7H140, is a
molecule of growing interest in various scientific and industrial fields. Its isomers, particularly
trans-2-hepten-1-ol and cis-2-hepten-1-ol, are recognized for their distinct chemical properties
and biological activities. This technical guide provides a comprehensive review of the current
research on 2-Heptenol, focusing on its synthesis, physicochemical properties, and known
biological functions. The information is tailored for researchers, scientists, and professionals in
drug development, offering a consolidated resource of quantitative data, experimental
methodologies, and an exploration of its mechanistic pathways.

Physicochemical Properties

The isomeric forms of 2-Heptenol exhibit unique physical and chemical characteristics. The
trans and cis configurations of the double bond significantly influence properties such as boiling
point, density, and refractive index. A summary of these key physical constants is presented
below for easy comparison.
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Property trans-2-Hepten-1-ol cis-2-Hepten-1-ol

CAS Number 33467-76-4 55454-22-3

Molecular Formula C7H140 C7H140

Molecular Weight 114.19 g/mol 114.19 g/mol

Boiling Point 83 °C at 20 mmHg 177-178°C at 760 mmHg
(est)

Density 0.844 g/mL at 20 °C Not available

Refractive Index 1.442 (at 20 °C) Not available

Flash Point 57 °C 68.5 °C (est.)

Synthesis and Experimental Protocols

The synthesis of 2-Heptenol isomers can be achieved through various organic chemistry
routes. The selection of a specific method often depends on the desired isomeric purity and
overall yield.

Synthesis of trans-2-Hepten-1-ol via Reduction of trans-
2-Heptenal

A common and direct method for synthesizing trans-2-hepten-1-ol is the selective reduction of
the aldehyde group in trans-2-heptenal.

Experimental Protocol:
e Reactants:trans-2-Heptenal and a reducing agent such as sodium borohydride (NaBHa4).
» Solvent: A protic solvent like methanol or ethanol is typically used.
e Procedure:
o Dissolve trans-2-heptenal in the chosen alcohol solvent in a reaction flask.

o Cool the mixture in an ice bath to 0-5 °C.
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o Slowly add sodium borohydride to the solution while maintaining the temperature.

o After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.
o Quench the reaction by the slow addition of water.

o Extract the product with an organic solvent (e.g., diethyl ether).

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Purify the resulting crude product by distillation to obtain pure trans-2-hepten-1-ol.

Multi-Step Synthesis of 2-Heptenol Isomers

More complex multi-step syntheses involving organometallic intermediates can also be
employed to produce specific isomers of 2-Heptenol. These methods offer greater control over
the stereochemistry of the final product.

Workflow for Organometallic Synthesis:

Starting Material Mg, Ether | Grignard Reagent
(e.g., Halogenated Alkane) o Formation

L .

Carbonyl Compound
(e.g., Aldehyde)

Grignard Reaction | Acidic Workup | 2-Heptenol Isomer

Click to download full resolution via product page
Caption: General workflow for the synthesis of 2-Heptenol via a Grignard reaction.

Biological Activities and Potential Applications

2-Heptenol and its derivatives have been investigated for a range of biological activities,
suggesting their potential in various applications, from pharmaceuticals to agriculture.
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Antimicrobial and Antifungal Activity

While specific quantitative data such as IC50 values for 2-Heptenol are not readily available in
the public domain, related long-chain unsaturated alcohols have demonstrated antimicrobial
properties. The proposed mechanism often involves the disruption of microbial cell
membranes.

Hypothesized Mechanism of Antimicrobial Action:

Interaction Bacterial Cell Membrane Disruption Leakage of o
2-Heptenol (Increased Permeability) “| Intracellular Components | ST

Click to download full resolution via product page

y

Caption: Postulated mechanism of antimicrobial activity of 2-Heptenol.

Flavor and Fragrance Industry

trans-2-Hepten-1-ol is valued in the flavor and fragrance industry for its characteristic green
and fatty odor profile.[1] It is used as an ingredient in perfumes and as a flavoring agent in
various food products.

Pharmaceutical and Biochemical Research

2-Heptenol serves as an intermediate in the synthesis of more complex molecules, including
potential pharmaceutical compounds.[2] Its biological activity is also a subject of research, with
studies exploring its role as a metabolite and its potential interactions with cellular signaling
pathways.[2] However, detailed information on specific signaling pathways directly modulated
by 2-Heptenol is currently limited in published literature.

Conclusion

2-Heptenol, encompassing its various isomers, is a versatile chemical with established
applications in the flavor and fragrance industry and emerging potential in pharmaceutical and
biochemical research. While methods for its synthesis are well-documented, a deeper
understanding of its biological activities and mechanisms of action requires further
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investigation. Specifically, more quantitative data on its antimicrobial efficacy and detailed
studies on its effects on cellular signaling pathways are needed to fully realize its potential in
drug development and other advanced applications. This guide serves as a foundational
resource to encourage and support continued research in this promising area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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